N-(2,5-dimethoxyphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C21H23N5O6/c1-12-22-19(24-32-12)18-15-6-4-5-9-25(15)21(29)26(20(18)28)11-17(27)23-14-10-13(30-2)7-8-16(14)31-3/h7-8,10H,4-6,9,11H2,1-3H3,(H,23,27)
• InChI Key: MEQSWWXBJROPHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C21H23N5O6
• Molecular Weight: 441.4 g/mol

Description

The exploration of complex organic compounds, including pyrimidine and pyridine derivatives, has significant implications in pharmaceuticals and materials science. The synthesis and analysis of such compounds are critical for understanding their potential applications and interactions.

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes, including the use of key intermediates and specific catalysts to achieve desired structural features. For example, Al-Sanea et al. (2020) discussed the synthesis of certain acetamide derivatives with potential anticancer activity, highlighting the complexity and precision required in organic synthesis【Al-Sanea et al., 2020】(https://consensus.app/papers/design-synthesis-vitro-cytotoxic-activity-certain-alsanea/fe1847be1dde55a59050170d0b22f86e/?utm_source=chatgpt).

Molecular Structure Analysis

The determination of molecular structure is essential for understanding the chemical behavior of compounds. Techniques such as X-ray crystallography and NMR spectroscopy are commonly employed. Kanno et al. (1991) provided insights into the molecular structure of pyrimidin-4-one derivatives, showcasing the importance of structural analysis in chemistry【Kanno et al., 1991】(https://consensus.app/papers/reagent-ethyl-kanno/29ab9fea4ae5544a8c5196395d7ba253/?utm_source=chatgpt).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds like the one are influenced by their functional groups and molecular structure. Research by Taylor and Patel (1992) on pyrazolo[3,4-d]pyrimidine analogues demonstrates the variety of chemical reactions these compounds can undergo, including C-C coupling and reductive alkylation, to achieve different biological activities【Taylor & Patel, 1992】(https://consensus.app/papers/synthesis-pyrazolo-34pyrimidine-analogues-n422amino4-taylor/0c8fa24c96455b8fbcd10addcb094e77/?utm_source=chatgpt).

Scientific Research Applications

Anticancer Activity

Compounds structurally related to N-(2,5-dimethoxyphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide have shown potential in cancer research. For example, Al-Sanea et al. (2020) synthesized compounds using a similar pyrimidine ring and tested them against various cancer cell lines. One compound demonstrated significant cancer cell growth inhibition against eight cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

Another research domain is the antimicrobial properties of related compounds. Bondock et al. (2008) synthesized new heterocycles incorporating pyrazolopyridine moiety and tested them for antimicrobial activity. Their findings suggest that certain derivatives demonstrate substantial antimicrobial properties (Bondock et al., 2008).

Synthesis and Characterization

Research also focuses on the synthesis and characterization of related compounds. Tolkunov et al. (2013) explored the acylation of pyrimidine derivatives, producing compounds with potential biological activity. Their study adds to the understanding of the chemical properties and synthesis pathways of these compounds (Tolkunov et al., 2013).